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Compound of Interest

Compound Name: 1,10-Decanediol diacrylate

Cat. No.: B083208

An In-Depth Technical Guide to the Safety of 1,10-Decanediol diacrylate

This technical guide provides a comprehensive overview of the safety data for 1,10-
Decanediol diacrylate (CAS No: 13048-34-5), intended for researchers, scientists, and
professionals in drug development and polymer science. The document summarizes key safety
information, handling procedures, and hazard classifications based on available Safety Data
Sheets (SDS).

Chemical Identification and Properties

1,10-Decanediol diacrylate is a diacrylate monomer used as a cross-linking agent in polymer
formulations, valued for its ability to impart flexibility, toughness, and moisture resistance.[1][2]
Its long aliphatic chain is a key feature, influencing its physical properties and performance in
materials such as dental composites, coatings, and adhesives.[1][2]

Table 1: Physical and Chemical Properties of 1,10-Decanediol diacrylate
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Property Value Source

CAS Number 13048-34-5 [3]

Molecular Formula C16H2604 [3]

Molecular Weight 282.38 g/mol [3]
Colorless to clear yellowish

Appearance . [4][5]
liquid

Purity Typically >90.0% (GC) [1][5]

Density 0.98 g/mL [3]

__ _ >200 °C at 1013 hPa; 180-181

Boiling Point [31[4]
°C at 1-2 Torr

Melting/Freezing Point 2.1-30.7°C [4]

Flash Point >110 °C [3]

Refractive Index

1.4570 - 1.4620

[3]

| Solubility | Insoluble in water |[6] |

Hazard Identification and GHS Classification

1,10-Decanediol diacrylate is classified as a hazardous substance according to the Globally

Harmonized System (GHS). The primary hazards include skin and eye irritation, the potential to

cause allergic skin reactions, and significant toxicity to aquatic life.[1][7][8][9]

Table 2: GHS Hazard Statement Summary
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Hazard Class

SKkin
Corrosion/Irritation

GHS Category Hazard Statement Prevalence

H315: Causes skin
irritation

55.56%

Serious Eye

Damage/Irritation

H319: Causes serious
2 o 55.56%
eye irritation

Skin Sensitization

H317: May cause an
1/1B o ) 44.44%
allergic skin reaction

Specific Target Organ
Toxicity (Single

Exposure)

H335: May cause
3 ) o 22.22%
respiratory irritation

Hazardous to the
Aquatic Environment,

Acute

H400: Very toxic to
1 o 44.44%
aquatic life

Hazardous to the
Aquatic Environment,

Chronic

H410: Very toxic to
1 aquatic life with long 44.44%

lasting effects

Hazardous to the
Aquatic Environment,

Chronic

H411: Toxic to aquatic
2 life with long lasting 22.22%

effects

Prevalence data is aggregated from notifications to the ECHA C&L Inventory.[1]
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Hazard Identification

M H317: Skin Sensitization H319: Eye Irritation H335: Respiratory Irritation 0 Aqua

leads to eads to eads to

P302+P352: IF ON SKIN: Wash with plenty of water il P305+P351: IF IN EYES: Rinse cautiously with water P391: Collect spillage

Click to download full resolution via product page
GHS Hazard and Precautionary Statement Logic

Safety Protocols and Procedures

Adherence to strict safety protocols is mandatory when handling 1,10-Decanediol diacrylate
to minimize exposure and environmental contamination.

First Aid Measures

Experimental protocols for first aid are based on immediate response to exposure.

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[6] Seek immediate medical attention.[10]

¢ Skin Contact: Remove all contaminated clothing and shoes immediately.[6] Wash off with
soap and plenty of water.[6][8] If skin irritation or a rash occurs, get medical help.[8]

¢ Inhalation: Move the victim to fresh air.[8] If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and consult a doctor immediately.[3]
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 Ingestion: Rinse mouth with water. Do not induce vomiting.[8] Never give anything by mouth
to an unconscious person and call a doctor or Poison Control Center.[8]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is required to prevent contact.

Table 3: Required Personal Protective Equipment

Recommended Standard/Specificat
PPE Category . . Purpose

Equipment ion

Tightly fittin

L . EN 166 (EU) or .
) safety goggles or To protect against

Eye/Face Protection . NIOSH (US)

chemical safety splashes.[4][11]

approved.
glasses.

Chemical-resistant
) ] gloves (e.g., nitrile EN 374 (EU). Inspect To prevent direct skin
Skin Protection ]
rubber). Lab coat or prior to use. contact.[4][11]

impervious clothing.

| Respiratory Protection | Use only in a well-ventilated area, preferably a chemical fume hood. If
exposure limits are exceeded or irritation is experienced, use a full-face respirator. |
NIOSH/MSHA or EN 149 approved. | To prevent inhalation of vapors or aerosols.[4][11] |

Handling, Storage, and Disposal

The following workflow outlines the necessary steps for safe management of 1,10-Decanediol
diacrylate in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.xixisys.com/substances/13048-34-5
https://www.xixisys.com/substances/13048-34-5
https://www.echemi.com/sds/1-10-bisacryloyloxydecane-pd180713170166.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_10_Decanediol.pdf
https://www.echemi.com/sds/1-10-bisacryloyloxydecane-pd180713170166.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_10_Decanediol.pdf
https://www.echemi.com/sds/1-10-bisacryloyloxydecane-pd180713170166.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_1_10_Decanediol.pdf
https://www.benchchem.com/product/b083208?utm_src=pdf-body
https://www.benchchem.com/product/b083208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

tep 1

A. Pre-Handling
- Ensure fume hood ventilation.
- Inspect all PPE for damage.
- Locate spill kit.

tep 2

B. Chemical Handling
- Don all required PPE.
- Open container carefully in hood.
- Dispense required amount.

tep 3

C. Post-Handling
- Tightly close container.
- Decontaminate work surface.

tep 4

D. Waste & PPE Disposal
- Dispose of waste in a labeled, sealed container.
- Follow licensed chemical destruction protocols.
- Remove gloves correctly.
- Wash hands thoroughly.

Click to download full resolution via product page

Safe Handling and Disposal Workflow
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» Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[4] Avoid
contact with skin and eyes and prevent the formation of aerosols.[4] Use non-sparking,
explosion-proof equipment.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep
away from heat, light, and incompatible materials such as oxidizing agents, acids, and
polymerization initiators.[9][12] Storage temperatures below 15°C are recommended to
maintain stabilizer effectiveness.[1]

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility
in accordance with applicable laws.[8] The material may be sent to a licensed chemical
destruction plant or be disposed of via controlled incineration.[11] Do not allow the material
to enter drains or sewer systems.[6][11]

Accidental Release Measures

The protocol for managing spills involves containment, collection, and decontamination.
Ensure Personal Protection: Wear all necessary PPE as outlined in Table 3.
Ventilate Area: Ensure adequate ventilation and remove all sources of ignition.[13]
Contain Spill: Cover drains to prevent environmental release.[14]

Absorb and Collect: Collect the spill with a suitable absorbent material (e.g., Chemizorb®).[9]
[14] Place the absorbed material into a suitable, closed container for disposal.[10]

Clean Area: Decontaminate the affected area thoroughly.

Stability and Reactivity

o Reactivity: The product can undergo polymerization when exposed to heat, light, or
polymerization initiators like peroxides.[9] On intense heating, it can form explosive mixtures
with air.[14]

e Chemical Stability: The chemical is stable under standard ambient conditions (room
temperature) when properly stored with stabilizers.[14]
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o Conditions to Avoid: Avoid heat, exposure to light, and exposure to air.[9]

¢ Incompatible Materials: Incompatible with oxidizing agents, acid chlorides, acid anhydrides,
chloroformates, and reducing agents.[12]

Toxicological and Ecological Information

» Toxicological Effects: The primary toxicological concerns are irritation and sensitization. It
causes skin and serious eye irritation.[1] It may also cause an allergic skin reaction and
respiratory tract irritation.[1][10] The toxicological properties of the substance have not been
fully investigated.[10]

o Ecological Hazards: 1,10-Decanediol diacrylate is classified as very toxic to aquatic life,
with long-lasting effects.[1][8] It should not be released into the environment, and spills must
be collected.[8][9] Due to its low water solubility, it is not likely to be mobile in the
environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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